Cas no 104809-24-7 (Decanoic acid,2-nitrophenyl ester)

• Product Name: Decanoic acid,2-nitrophenyl ester
• CAS No: 104809-24-7
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 126451
• PubChem ID: 22991746
• Update Time: 2025-04-18

Decanoic acid,2-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,2-nitrophenyl ester
• O-NITROPHENYL CAPRATE
• Decanoic acid 2-nitrophenyl ester
• nitrophenyl caprinate
• SCHEMBL991982
• 104809-24-7
• (2-nitrophenyl) decanoate

• Inchi： 1S/C16H23NO4/c1-2-3-4-5-6-7-8-13-16(18)21-15-12-10-9-11-14(15)17(19)20/h9-12H,2-8,13H2,1H3
• InChI Key： LNCYDBDIFKPOMC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])C(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 293.16279
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Decanoic acid,2-nitrophenyl ester Security Information

• Storage Condition：-20°C